Cas no 2305508-12-5 (2-chloro-6-methyl-N-[2-methyl-4-(pyrimidin-2-yloxy)phenyl]pyridine-3-sulfonamide)

• Product Name: 2-chloro-6-methyl-N-[2-methyl-4-(pyrimidin-2-yloxy)phenyl]pyridine-3-sulfonamide
• CAS No: 2305508-12-5
• MF: C₁₇H₁₅ClN₄O₃S
• MW: 390.844001054764
• CID: 5453747
• PubChem ID: 137920374
• Update Time: 2025-10-05

2-chloro-6-methyl-N-[2-methyl-4-(pyrimidin-2-yloxy)phenyl]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methyl-N-[2-methyl-4-(2-pyrimidinyloxy)phenyl]-3-pyridinesulfonamide
• Z2010333901
• 2-chloro-6-methyl-N-[2-methyl-4-(pyrimidin-2-yloxy)phenyl]pyridine-3-sulfonamide
• EN300-26602953
• 2305508-12-5

• Inchi： 1S/C17H15ClN4O3S/c1-11-10-13(25-17-19-8-3-9-20-17)5-6-14(11)22-26(23,24)15-7-4-12(2)21-16(15)18/h3-10,22H,1-2H3
• InChI Key： WYMUEEZXZYANGY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)S(NC1C=CC(=CC=1C)OC1N=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 390.0553392g/mol
• Monoisotopic Mass: 390.0553392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 102Ų

Additional information on 2-chloro-6-methyl-N-[2-methyl-4-(pyrimidin-2-yloxy)phenyl]pyridine-3-sulfonamide

Recent Advances in the Study of 2-chloro-6-methyl-N-[2-methyl-4-(pyrimidin-2-yloxy)phenyl]pyridine-3-sulfonamide (CAS: 2305508-12-5)

The compound 2-chloro-6-methyl-N-[2-methyl-4-(pyrimidin-2-yloxy)phenyl]pyridine-3-sulfonamide (CAS: 2305508-12-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors. Recent studies have focused on its molecular interactions, pharmacokinetic properties, and efficacy in preclinical models, making it a compound of high interest for further investigation.

One of the key areas of research has been the compound's role as a selective inhibitor of specific protein kinases involved in inflammatory and oncogenic pathways. Structural analysis reveals that the pyrimidine and pyridine moieties in the molecule contribute to its high binding affinity and selectivity. Computational docking studies have further elucidated the binding modes, highlighting interactions with key amino acid residues in the kinase active sites. These findings provide a solid foundation for the rational design of more potent and selective derivatives.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating kinase activity, leading to reduced proliferation of cancer cells and suppression of inflammatory responses. For instance, a recent study published in the Journal of Medicinal Chemistry reported that 2-chloro-6-methyl-N-[2-methyl-4-(pyrimidin-2-yloxy)phenyl]pyridine-3-sulfonamide exhibited significant inhibitory effects on tumor growth in xenograft models, with minimal off-target effects. These results underscore its potential as a lead compound for anticancer drug development.

Pharmacokinetic profiling has also been a focus of recent investigations. The compound exhibits favorable absorption and distribution properties, with moderate plasma protein binding and good metabolic stability. However, challenges remain in optimizing its bioavailability and reducing potential drug-drug interactions. Ongoing research aims to address these issues through structural modifications and formulation strategies.

In conclusion, 2-chloro-6-methyl-N-[2-methyl-4-(pyrimidin-2-yloxy)phenyl]pyridine-3-sulfonamide represents a promising candidate for further development in targeted therapies. Its unique chemical structure and biological activity make it a valuable tool for understanding kinase-related pathways and a potential therapeutic agent. Future studies should focus on advancing its clinical translation, exploring combination therapies, and expanding its applications to other disease areas.